Ethyl 7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate

• Molecular Formula: C20H25FN2O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: ethyl 7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C20H25FN2O3/c1-3-23-12-15(20(25)26-4-2)19(24)14-10-16(21)17(11-18(14)23)22-13-8-6-5-7-9-13/h10-13,22H,3-9H2,1-2H3
• InChI Key: CGYTVQAVKWEJST-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=O)C2=CC(=C(C=C21)NC3CCCCC3)F)C(=O)OCC

Description

Ethyl 7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate, also known as ECA, is a synthetic compound that has been studied for its potential use in scientific research. ECA belongs to the quinolone family of compounds, which are known for their antibacterial properties. However, ECA has been found to have other potential applications, including as a tool for studying the mechanisms of certain biological processes.

Mechanism of Action

The mechanism of action of Ethyl 7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate is not fully understood, but it is thought to involve the inhibition of bacterial DNA synthesis. This compound has been shown to bind to the bacterial enzyme DNA gyrase, which is involved in the replication of DNA. By inhibiting this enzyme, this compound prevents bacterial cells from dividing and replicating.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In addition to its antibacterial activity, this compound has been shown to have anti-inflammatory properties. It has also been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, which could have implications for drug interactions.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate in lab experiments is its selectivity for certain proteins, which makes it a useful tool for studying their function and movement within cells. Additionally, this compound has been found to have low toxicity, which makes it a safer alternative to other fluorescent probes. However, one limitation of using this compound is its relatively low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on Ethyl 7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate. One area of interest is its potential as a tool for studying the mechanisms of bacterial DNA synthesis and replication. Additionally, this compound could be further studied for its potential as a fluorescent probe for imaging biological systems. Finally, the development of new antibiotics based on the structure of this compound could be explored.

Synthesis Methods

The synthesis of Ethyl 7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate involves several steps, including the condensation of 6-fluoro-4-oxoquinoline-3-carboxylic acid with ethyl glycinate, followed by the addition of cyclohexylamine and subsequent hydrolysis. The final product is obtained through recrystallization and purification.

Scientific Research Applications

Ethyl 7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a fluorescent probe for imaging biological systems. This compound has been shown to selectively bind to certain proteins and can be used to track their movement within cells. Additionally, this compound has been studied for its potential use in the development of new antibiotics, as it has been found to have activity against certain bacterial strains.